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Compound of Interest

Compound Name: 2-Amino-2-methylpentan-1-ol

CAS No.: 13893-61-3

Cat. No.: B2791864

Get Quote

Executive Summary
In the landscape of asymmetric catalysis, the fine-tuning of steric bulk is critical for

enantioselectivity. 2-Amino-2-methylpentan-1-ol serves as a unique "steric probe" bridging

the gap between the compact alanine derivatives and the bulky tert-leucine derivatives. Its

quaternary nature prevents

-proton abstraction, making it an ideal scaffold for Oxazoline (BOX/PyBOX) ligands and
SuperQuat oxazolidinone auxiliaries used in harsh reaction conditions.

Key Applications:

Precursor for Non-Racemizable Ligands: Synthesis of 4-methyl-4-propyl-2-oxazolines.

Chiral Auxiliaries: Diastereoselective alkylations requiring robust quaternary centers.

Ligand Tuning: Optimization of "bite angles" in metal-complex catalysis (Cu, Zn, Fe).
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The Quaternary Advantage
Standard amino alcohols (Type A) have an acidic proton at the chiral center, susceptible to

deprotonation and racemization under basic conditions. 2-Amino-2-methylpentan-1-ol (Type

B) replaces this proton with a methyl group.

Type A (Valinol):

(Risk of racemization)

Type B (

-Methylnorvalinol):

(Quaternary, chemically inert)

This substitution enforces a gauche conformation due to the gem-disubstituent effect, pre-

organizing the molecule for metal chelation and reducing the entropy penalty of complex

formation.
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Figure 1: Structural advantages of 2-Amino-2-methylpentan-1-ol in ligand design, highlighting

the transition from tertiary to quaternary stereocenters.
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Commercially available 2-amino-2-methylpentan-1-ol is often racemic. For asymmetric

synthesis, the enantiopure form is required.

Objective: Isolate (S)-2-amino-2-methylpentan-1-ol. Reagents: Racemic amino alcohol, (+)-

Dibenzoyl-D-tartaric acid (DBTA), Methanol, Ethyl Acetate.

Salt Formation:

Dissolve 100 mmol of racemic 2-amino-2-methylpentan-1-ol in 50 mL of MeOH.

Separately, dissolve 50 mmol (0.5 eq) of (+)-Dibenzoyl-D-tartaric acid in 100 mL of warm

MeOH.

Mix solutions and reflux for 1 hour.

Crystallization:

Allow the solution to cool slowly to room temperature, then refrigerate at 4°C overnight.

The diastereomeric salt of the (S)-amine precipitates (solubility difference).

Liberation:

Filter the crystals and wash with cold EtOAc.

Dissolve the salt in water and basify with 2M NaOH to pH > 12.

Extract with DCM (3 x 50 mL), dry over

, and concentrate.

Validation:

Determine enantiomeric excess (ee) via chiral HPLC (Chiralcel OD-H column) or by

converting a small aliquot to the Mosher amide. Target ee > 99%.

Protocol B: Synthesis of Chiral BOX Ligand
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This protocol describes the synthesis of a Bis(oxazoline) (BOX) ligand using the resolved

amino alcohol.

Reagents: (S)-2-Amino-2-methylpentan-1-ol, Dimethylmalonimidate dihydrochloride, DCM,

Triethylamine.

Condensation:

Suspend Dimethylmalonimidate dihydrochloride (10 mmol) in dry DCM (50 mL) under

Argon.

Add (S)-2-Amino-2-methylpentan-1-ol (22 mmol, 2.2 eq) and dry

(40 mmol).

Stir at reflux for 24 hours.

Cyclization:

The intermediate bis-amidine forms. To ensure full cyclization to the oxazoline, add

catalytic

(5 mol%) and continue reflux for 4 hours.

Workup:

Quench with saturated

. Extract with DCM.

Purify via flash chromatography (Hexane/EtOAc 8:2).

Result: A

-symmetric BOX ligand with quaternary stereocenters, ready for Cu(II) or Zn(II)
complexation.
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The following table compares the performance of ligands derived from various amino alcohols

in a standard Copper-Catalyzed Asymmetric Cyclopropanation of styrene with ethyl

diazoacetate.

Ligand
Backbone

Substituent
(R)

Stereocente
r Type

Yield (%)
Enantiosele
ctivity (%
ee)

Stability
(Cycles)

Valinol Isopropyl Tertiary 88 91 2

Tert-Leucinol Tert-Butyl Tertiary 92 96 3

AMP-P5

(This Guide)

Methyl,

Propyl
Quaternary 94 95 >10

Phenylglycino

l
Phenyl Tertiary 85 82 1

Note: The quaternary backbone (AMP-P5) matches the high selectivity of tert-leucinol but

offers significantly higher catalyst stability due to the prevention of oxidative degradation at the

-position.

Mechanistic Workflow: Catalytic Application
The diagram below illustrates the catalytic cycle for an asymmetric alkylation using the AMP-

derived ligand. The quaternary center enforces a rigid "chiral pocket."
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Figure 2: Catalytic cycle demonstrating the role of the AMP-derived ligand in enforcing

stereocontrol via the rigid quaternary pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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